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Compound of Interest

Compound Name: Dynasore

Cat. No.: B607235 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dynasore is a cell-permeable small molecule that acts as a potent and reversible inhibitor of

dynamin, a GTPase essential for clathrin-mediated endocytosis and vesicle scission.[1][2][3] It

targets the GTPase activity of dynamin 1, dynamin 2, and the mitochondrial dynamin Drp1,

thereby blocking the formation of coated vesicles.[2][4][5] Due to its critical role in cellular

trafficking, Dynasore is widely used in research to study endocytic pathways, synaptic vesicle

recycling, and the cellular entry of pathogens and nanoparticles.[2][6] This document provides

a detailed protocol for the preparation, storage, and handling of a Dynasore stock solution in

Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key quantitative data for Dynasore.
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Property Value Source(s)

Molecular Weight 322.31 g/mol [4][7][8]

Appearance Crystalline solid [9]

Solubility in DMSO

Soluble up to 120 mg/mL

(372.31 mM). Other sources

report solubility at 30 mg/mL,

64 mg/mL, and 100 mM.[2][4]

[5][7][10] Sonication is

recommended to aid

dissolution.[7]

[2][4][5][7][10]

Purity >98% [2][5]

Storage (Solid)

Store at -20°C, desiccated.

Stable for at least 24 months.

[1][2]

[1][2]

Storage (DMSO Stock)

Aliquot and store at -20°C or

-80°C. Stable for at least 1

month at -20°C and up to 1

year at -80°C.[2][4][7] Avoid

repeated freeze-thaw cycles.

[2][7]

[2][4][7]

IC₅₀ (in vitro)
~15 µM for dynamin GTPase

activity.
[2][3][4]

Working Concentration

Varies by application, typically

in the range of 15 µM to 80 µM

for cell-based assays.[1][4]

[1][4]

Mechanism of Action: Inhibition of Dynamin-
Mediated Endocytosis
Dynasore functions as a non-competitive inhibitor of the GTPase activity of dynamin.[1][5] This

inhibition prevents the scission of clathrin-coated pits from the plasma membrane, thereby
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halting the formation of endocytic vesicles. This mechanism effectively blocks clathrin-mediated

endocytosis.
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Caption: Dynasore inhibits dynamin, blocking vesicle scission.

Experimental Protocol: Preparation of a 100 mM
Dynasore Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Dynasore in DMSO.

Materials:

Dynasore powder (Molecular Weight: 322.31 g/mol )

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer
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Optional: Water bath sonicator

Procedure:

Pre-warm Dynasore: Allow the vial of Dynasore powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh Dynasore: Accurately weigh out the desired amount of Dynasore powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

32.23 mg of Dynasore.

Add DMSO: Carefully add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the Dynasore powder. For the example above, add 1 mL of DMSO.

Dissolve Dynasore: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve

the powder. If the compound does not fully dissolve, sonication in a water bath for 5-10

minutes can aid dissolution.[7] Visually inspect the solution to ensure there are no visible

particles.

Aliquot: Dispense the Dynasore stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[2][4][7]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling Dynasore and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for Dynasore for complete safety information.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Dynasore stock solution.
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Caption: Workflow for Dynasore stock solution preparation.

Dilution to Working Concentration
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To prepare a working solution, the DMSO stock should be diluted in the appropriate aqueous

buffer or cell culture medium. It is crucial to ensure that the final concentration of DMSO in the

working solution is non-toxic to the cells, typically below 0.5% (v/v), and ideally at or below

0.1%.[7]

Example Dilution (for an 80 µM working solution):

Thaw a single aliquot of the 100 mM Dynasore stock solution at room temperature.

To prepare 1 mL of an 80 µM working solution, add 0.8 µL of the 100 mM stock solution to

999.2 µL of the desired aqueous buffer or cell culture medium.

Mix thoroughly by gentle pipetting or vortexing before adding to your experimental system.

Note: When diluting the DMSO stock in an aqueous solution, it is recommended to add the

stock solution to the buffer while vortexing to prevent precipitation of the compound.

Conclusion
Proper preparation and storage of Dynasore stock solutions are critical for obtaining reliable

and reproducible experimental results. By following this detailed protocol, researchers can

ensure the integrity and activity of this potent dynamin inhibitor for their studies in cellular

trafficking and other biological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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